2-Methoxy-5-nitro-indan

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 2-methoxy-5-nitro-2,3-dihydro-1H-indene
• InChI: InChI=1S/C10H11NO3/c1-14-10-5-7-2-3-9(11(12)13)4-8(7)6-10/h2-4,10H,5-6H2,1H3
• InChI Key: GRLAJCHPXARWHM-UHFFFAOYSA-N
• Canonical SMILES: COC1CC2=C(C1)C=C(C=C2)[N+](=O)[O-]

Description

2-Methoxy-5-nitro-indan is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-nitro-indan-2-ol (1.55 g, 8.65 mmol) and K2CO3 (2.8 g, 20 mmol) was charged into a schlenk flask. The flask was evacuated and back filled with N2. DMF (10 mL) was added and stirred at r.t. for 30 min. MeI (excess, 10 mL) was added and the reaction mixture was stirred at 100° C. overnight. The reaction mixture was allowed to cool to room temperature. Water was added and the reaction mixture was extracted with EtOAc. The combined organic layers were washed with water and brine and dried over Na2SO4. Purification of the concentrated crude product by column chromatography (EtOAc:Hexane=1:9) afforded the title product as a pale yellow oil (520 mg, 74% based on recovered starting material).